Cas no 211738-62-4 (1-Azabicyclo[2.2.2]octan-3-YL pentanoate)

1-Azabicyclo[2.2.2]octan-3-YL pentanoate structure
211738-62-4 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-YL pentanoate
CAS No:211738-62-4
MF:C12H21NO2
MW:211.30064368248
CID:2841174
Update Time:2023-08-07

1-Azabicyclo[2.2.2]octan-3-YL pentanoate Chemical and Physical Properties

Names and Identifiers

    • 1-AZABICYCLO[2.2.2]OCTAN-3-YL PENTANOATE
    • 1-Azabicyclo[2.2.2]octan-3-YL pentanoate
    • Inchi: 1S/C12H21NO2/c1-2-3-4-12(14)15-11-9-13-7-5-10(11)6-8-13/h10-11H,2-9H2,1H3
    • InChI Key: BHQVGSQHGMGQMZ-UHFFFAOYSA-N
    • SMILES: O(C(CCCC)=O)C1CN2CCC1CC2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 222
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5
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